Cas no 97609-01-3 (2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetic acid)

• Product Name: 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetic acid
• CAS No: 97609-01-3
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• MDL: MFCD02935497
• CID: 811656
• PubChem ID: 4519512
• Update Time: 2025-04-19

2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)acetic acid
• (4-OXO-1,2,3-BENZOTRIAZIN-3(4H)-YL)ACETIC ACID
• 1,2,3-Benzotriazine-3(4H)-aceticacid, 4-oxo-
• (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetic acid(SALTDATA: FREE)
• DTXSID80403878
• 4-Ketobenztriazine-CH2COOH
• (4-OXO-1,2,3-BENZOTRIAZIN-3(4H)-YL)ACETICACID
• Oprea1_472604
• 97609-01-3
• FT-0683989
• F0916-6739
• SCHEMBL15203552
• 1,2,3-Benzotriazine-3(4H)-acetic acid, 4-oxo-
• EN300-21813
• HY-W026082
• 2-(4-oxo-1,2,3-benzotriazin-3-yl)acetic acid
• AKOS000119230
• SPFIHLPNCSLCNZ-UHFFFAOYSA-N
• Z119981158
• 2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)aceticacid
• AM85990
• CS-0070106
• (4-Oxo-1,2,3-benzotriazin-3(4H)-yl)acetic acid, AldrichCPR
• MFCD02935497
• LS-04874
• 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetic acid
• (4-oxo-1,2,3-benzotriazin-3-yl)acetic acid
• STK991804
• DA-00082

• MDL： MFCD02935497
• Inchi： 1S/C9H7N3O3/c13-8(14)5-12-9(15)6-3-1-2-4-7(6)10-11-12/h1-4H,5H2,(H,13,14)
• InChI Key： SPFIHLPNCSLCNZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=NN1CC(=O)O

Computed Properties

• Exact Mass: 205.049
• Monoisotopic Mass: 205.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 186-188 °C
• Boiling Point: 426.5°Cat760mmHg
• Flash Point: 211.7°C
• Refractive Index: 1.705
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives